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1-one

CAS No.: 61572-45-0

Cat. No.: B3147164

Get Quote

Abstract
This guide details the protocol for evaluating the Second Harmonic Generation (SHG)

efficiency of Dimethylchalcone (DMC) isomers using the Kurtz and Perry powder technique.

Unlike single-crystal methods, this technique allows for the rapid screening of polycrystalline

samples to determine (1) non-centrosymmetric crystal packing and (2) phase-matching

behavior. Chalcones, known for their

-conjugated donor-acceptor systems, are promising candidates for frequency doubling
applications. This protocol provides a self-validating workflow to quantify SHG efficiency
relative to a Urea standard.

Introduction & Scientific Rationale
The Material: Dimethylchalcone
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Dimethylchalcone belongs to the chalcone family (1,3-diphenyl-2-propene-1-one), a class of

organic materials exhibiting high second-order NLO susceptibility (

).[1] The NLO response arises from the charge transfer (CT) between the electron-donating
methyl groups and the electron-accepting carbonyl group across the conjugated

-bridge.

Critical Isomerism Note: The NLO activity of DMC is strictly dependent on its crystal lattice.

Non-centrosymmetric (e.g., Space Group

or

): Required for SHG. Common in 3,4-dimethyl or 2,4-dimethyl isomers due to asymmetric
packing.

Centrosymmetric (e.g., Space Group

):

vanishes due to symmetry.

The Method: Kurtz and Perry Technique
First described by Kurtz and Perry (1968), this method irradiates a powdered sample with a

fundamental laser beam (typically 1064 nm). If the material is NLO active, it generates a

second harmonic signal at 532 nm (green light). By analyzing the signal intensity as a function

of particle size, researchers can classify the material as Phase Matchable or Non-Phase

Matchable.

Experimental Setup (Hardware)
The setup requires a Q-switched Nd:YAG laser and a sensitive detection system.

Optical Diagram (DOT Visualization)
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Figure 1: Schematic of the Kurtz and Perry optical setup. The reference arm normalizes laser

fluctuations.

Protocol 1: Sample Preparation
Objective: Create uniform particle size fractions to evaluate phase matching.

Synthesis/Recrystallization: Ensure the Dimethylchalcone sample is high purity (>99%).

Recrystallize from ethanol or acetone to ensure a single crystalline phase.

Grinding: Gently grind the crystalline sample using an agate mortar and pestle. Caution:

Excessive force can induce mechanochemical amorphization, reducing SHG signal.

Sieving: Use standard micro-sieves to fractionate the powder into the following ranges:

Range A: < 38

m

Range B: 38 – 63

m

Range C: 63 – 90

m

Range D: 90 – 125

m
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Range E: 125 – 150

m

Packing: Load each fraction into a quartz capillary tube (1 mm diameter) or a clamp-cell with

glass windows. Ensure uniform packing density by tapping.

Reference Prep: Prepare Urea (standard) using the exact same sieve fractions.

Protocol 2: Measurement & Data Acquisition
Objective: Measure the SHG intensity (

) relative to the Urea standard.

Laser Warm-up: Operate the Q-switched Nd:YAG laser (1064 nm, 10 Hz repetition rate, 6-10

ns pulse width). Allow 30 minutes for energy stabilization.

Calibration: Place the Urea (Range D) sample in the holder. Adjust the PMT voltage to obtain

a strong signal without saturation (typically 100-300 mV).

Sample Measurement:

Place the DMC Sample (Range A) in the beam path.

Record the SHG signal amplitude on the oscilloscope (average over 64 shots).

Record the Reference arm energy to normalize for pulse-to-pulse jitter.

Repeat for all particle size ranges (A through E).

Standard Measurement: Repeat step 3 for the Urea fractions.

Data Analysis & Interpretation
Calculate the SHG efficiency using the following relationship:

Phase Matching Classification
Plot SHG Intensity (y-axis) vs. Particle Size (x-axis).
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Behavior Observed Classification Physical Interpretation

Intensity increases with particle

size, then plateaus.
Phase Matchable

The material can match the

refractive indices (

) in a specific direction. High

potential for laser applications.

Intensity increases, peaks,

then decreases (

).

Non-Phase Matchable

The coherence length is short.

The material is NLO active but

limited by destructive

interference at larger sizes.

No Signal Centrosymmetric

The crystal lattice has a center

of inversion. Not useful for

second-order NLO.

Decision Logic (DOT Visualization)
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Figure 2: Decision matrix for interpreting Kurtz-Perry powder data.

Expected Results for Dimethylchalcone
Based on structural analogues (e.g., 3,4-dimethylchalcone), expected results are:
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Efficiency: Typically 0.5x to 4x that of Urea. (Note: Specific values depend heavily on the

isomer).

Phase Matching: Most chalcones crystallizing in non-centrosymmetric groups (e.g.,

) exhibit Phase Matchable behavior.

Damage Threshold: Chalcones generally have a higher laser damage threshold than Urea,

making them robust for pulsed laser testing.

Troubleshooting:

Weak Signal: Check if the sample is amorphous. Anneal the powder at 50°C to improve

crystallinity.

Signal Fluctuation: Ensure the laser beam diameter (>1 mm) is significantly larger than the

particle size to average out orientation effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://math.mit.edu/~stevenj/papers/LinLi16.pdf
https://www.researchgate.net/publication/299078257_D-A-p-D_Synthetic_approach_for_thienyl_chalcones_-_NLO_-_a_structure_activity_study
https://www.benchchem.com/product/b3147164/docs#application-note-kurtz-and-perry-powder-technique-for-nlo-screening-of-dimethylchalcone
https://www.benchchem.com/product/b3147164/docs#application-note-kurtz-and-perry-powder-technique-for-nlo-screening-of-dimethylchalcone
https://www.benchchem.com/product/b3147164/docs#application-note-kurtz-and-perry-powder-technique-for-nlo-screening-of-dimethylchalcone
https://www.benchchem.com/product/b3147164/docs#application-note-kurtz-and-perry-powder-technique-for-nlo-screening-of-dimethylchalcone
https://www.benchchem.com/product/b3147164?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3147164?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3147164?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

